Cas no 2228372-59-4 ({1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclobutyl}methanamine)

• Product Name: {1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclobutyl}methanamine
• CAS No: 2228372-59-4
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• CID: 5974444
• PubChem ID: 165627585
• Update Time: 2025-08-10

{1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclobutyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclobutyl}methanamine
• EN300-1779728
• {1-[1-(2-methylpropyl)-1H-pyrazol-4-yl]cyclobutyl}methanamine
• 2228372-59-4

• Inchi： 1S/C12H21N3/c1-10(2)7-15-8-11(6-14-15)12(9-13)4-3-5-12/h6,8,10H,3-5,7,9,13H2,1-2H3
• InChI Key： HCDURESUASNQTH-UHFFFAOYSA-N
• SMILES： N1(CC(C)C)C=C(C=N1)C1(CN)CCC1

Computed Properties

• Exact Mass: 207.173547683g/mol
• Monoisotopic Mass: 207.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.8Ų

Additional information on {1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclobutyl}methanamine

Introduction to {1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclobutyl}methanamine (CAS No. 2228372-59-4)

{1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclobutyl}methanamine is a fascinating compound that has garnered significant attention in the field of chemical and biomedical research. This compound, identified by its CAS number 2228372-59-4, belongs to a class of molecules that exhibit promising properties for various applications, particularly in the development of novel pharmaceuticals and agrochemicals. The unique structural features of this compound, including its pyrazole and cyclobutyl moieties, make it a valuable scaffold for further chemical modifications and biological evaluations.

The pyrazole ring is a heterocyclic aromatic compound that is widely recognized for its versatility in medicinal chemistry. It serves as a key structural motif in numerous bioactive molecules, contributing to their binding affinity and pharmacological activity. In particular, the 1H-pyrazole moiety in {1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclobutyl}methanamine is strategically positioned to interact with biological targets, making it an attractive component for drug design.

The cyclobutyl group adds an additional layer of complexity to the molecule, influencing its physicochemical properties such as solubility, stability, and metabolic pathways. This structural feature can be particularly beneficial in enhancing the bioavailability and pharmacokinetic profile of the compound. The presence of the 2-methylpropyl substituent further modulates the electronic and steric environment of the molecule, potentially affecting its interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of {1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclobutyl}methanamine with greater accuracy. These studies suggest that the compound may exhibit inhibitory effects on certain enzymes and receptors, making it a potential candidate for treating various diseases. For instance, preliminary computational studies have indicated that this molecule could interact with enzymes involved in inflammatory pathways, offering a novel approach to develop anti-inflammatory agents.

In vitro experiments have also been conducted to evaluate the biological activity of {1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclobutyl}methanamine. These studies have shown promising results, particularly in terms of its ability to inhibit the growth of certain cancer cell lines. The pyrazole moiety is believed to play a crucial role in these interactions by forming hydrogen bonds with key residues on the target proteins. Additionally, the cyclobutyl group may contribute to the stability of the compound within the cellular environment, enhancing its efficacy.

The synthesis of {1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclobutyl}methanamine presents unique challenges due to its complex structure. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a larger scale. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in constructing the pyrazole and cyclobutyl moieties efficiently. These advances have not only improved the yield but also reduced the cost of producing this compound, making it more accessible for further research and development.

The potential applications of {1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclobutyl}methanamine extend beyond pharmaceuticals. In agrochemical research, this compound has shown promise as a lead molecule for developing novel pesticides and herbicides. Its ability to interact with biological targets in plants suggests that it could be used to protect crops from pests and diseases while minimizing environmental impact.

Future research directions for {1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclobutyl}methanamine include exploring its potential as a therapeutic agent for treating neurological disorders. The pyrazole moiety is known to interact with receptors involved in neurotransmission, making it a viable candidate for developing drugs that can modulate brain function. Additionally, studies are ongoing to investigate its role in anti-viral and anti-bacterial applications.

In conclusion, {1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclobutyl}methanamine (CAS No. 2228372-59-4) is a structurally intriguing compound with significant potential in various fields of research. Its unique combination of functional groups makes it an attractive scaffold for drug discovery and development. As our understanding of its biological activity continues to grow, so does its potential as a therapeutic agent and beyond.